Cas no 90096-40-5 (1-Piperazineethanol, 4-(2,3-dichlorophenyl)-)
90096-40-5 structure
Product Name:1-Piperazineethanol, 4-(2,3-dichlorophenyl)-
CAS No:90096-40-5
MF:C12H16Cl2N2O
MW:275.174241065979
CID:794377
PubChem ID:19871273
Update Time:2025-04-19
1-Piperazineethanol, 4-(2,3-dichlorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperazineethanol, 4-(2,3-dichlorophenyl)-
- 2-[4-(2,3-dichlorophenyl)piperazin-1-yl]ethanol
- SCHEMBL1193545
- 2-[4-(2,3-Dichloro-phenyl)-piperazin-1-yl]ethanol
- 2-[4-(2,3-Dichlorophenyl)piperazin-1-yl]ethan-1-ol
- 90096-40-5
- DTXSID20600849
- HMSZCGYHVDSIIK-UHFFFAOYSA-N
- BDBM50394927
- CHEMBL2165675
-
- Inchi: 1S/C12H16Cl2N2O/c13-10-2-1-3-11(12(10)14)16-6-4-15(5-7-16)8-9-17/h1-3,17H,4-9H2
- InChI Key: HMSZCGYHVDSIIK-UHFFFAOYSA-N
- SMILES: ClC1C(=CC=CC=1N1CCN(CCO)CC1)Cl
Computed Properties
- Exact Mass: 274.0639685g/mol
- Monoisotopic Mass: 274.0639685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 26.7Ų
1-Piperazineethanol, 4-(2,3-dichlorophenyl)- Related Literature
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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